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Compound of Interest

Compound Name: Yttrium oxalate

Cat. No.: B1593485

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
yttrium oxalate. It is intended to be a crucial resource for laboratory personnel and
professionals in the field of drug development who may work with this compound. The
information is compiled from various safety data sheets and toxicological resources.

Chemical and Physical Properties

Yttrium oxalate is an inorganic salt of yttrium and oxalic acid. It is a white, odorless, crystalline
solid that is highly insoluble in water.[1][2] Upon heating, it decomposes to form yttrium oxide.
[1] Various hydrated forms of yttrium oxalate exist, with the nonahydrate and decahydrate
being common.[3][4]
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Property Value Source(s)
Chemical Formula Y2(C204)3 [4]
Molecular Weight 441.87 g/mol (anhydrous) [5]

867-68-5 (anhydrous), 13266-
CAS Number [3114]
82-5 (nonahydrate)

Appearance White crystalline solid/powder [4115]
Solubility in Water Insoluble [1][4]
Solubility Product (Ksp) 5.1 x 10-3° [4]
Decomposition Temperature Decomposes upon heating [1]

Hazard Identification and Classification

Yttrium oxalate is classified as a hazardous substance. The primary hazards are acute toxicity
upon ingestion or skin contact and the risk of serious eye damage.[5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

- H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage

Signal Word:Danger|[5]

GHS Pictograms:[5]

Toxicological Information

While specific lethal dose (LD50) values for yttrium oxalate are not readily available, the
toxicity of its constituent components—yttrium and oxalate—provides insight into its potential
health effects.
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Yttrium: Yttrium and its compounds are known to cause eye irritation.[7] Animal studies have
indicated the potential for pulmonary irritation and liver damage.[7] Long-term exposure to
yttrium may lead to pneumoconiosis, a scarring of the lungs.[7] At a cellular level, yttrium has
been shown to induce apoptosis (programmed cell death) through the disruption of calcium
signaling pathways (Ca?*/IP3R1/CaMKIl). It can also generate reactive oxygen species (ROS),
leading to cytotoxicity and DNA damage, and can inhibit antioxidant defense pathways such as
Nrf2/PPARYy.

Oxalate: Oxalate is a toxic metabolite that can cause significant injury to the kidneys by forming
calcium oxalate crystals, leading to tubular obstruction and damage.[8] The toxicity of oxalate is
mediated through several mechanisms, including the activation of lipid signaling pathways,
production of ROS, and the induction of inflammatory responses through the activation of the
endoplasmic reticulum stress (ERS) and NF-kB signaling pathways.

Proposed Toxicological Sighaling Pathways for Yttrium
Oxalate

Based on the known toxicities of yttrium and oxalate, exposure to yttrium oxalate could
potentially trigger a cascade of cellular events leading to toxicity. The following diagram
illustrates a proposed logical relationship of these pathways.
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Assess Existing Data
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£egative or equivocal

In Vivo Skin Irritation Test (if necessary) [eGIIC\EReI@gri=1d  In V/ivo Eye Irritation Test (if necessary)
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Classify Hazard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Yttrium Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593485#safety-and-handling-precautions-for-
yttrium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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